Cas no 549476-61-1 (N-Cyclopropyl 4-Nitrophenylsulfonamide)

• Product Name: N-Cyclopropyl 4-Nitrophenylsulfonamide
• CAS No: 549476-61-1
• MF: C₉H₁₀N₂O₄S
• MW: 242.251700878143
• MDL: MFCD00458256
• CID: 366138
• PubChem ID: 3434716
• Update Time: 2025-04-19

N-Cyclopropyl 4-Nitrophenylsulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-4-nitrobenzenesulfonamide
• N-Cyclopropyl 4-Nitrophenylsulfonamide
• Benzenesulfonamide,N-cyclopropyl-4-nitro-
• cyclopropyl[(4-nitrophenyl)sulfonyl]amine
• N-Cyclopropyl4-Nitrophenylsulfonamide
• PubChem18638
• STL227684
• STL168233
• N-cyclopropyl-4-nitro-benzenesulfonamide
• SY002202
• N-cyclopropyl-4-nitrobenzene-1-sulfonamide
• AB0071992
• AKOS002276659
• Z45534880
• DTXSID50392447
• AS-31574
• FT-0757692
• 549476-61-1
• CS-0453499
• A870313
• AKOS005170016
• ZWA47661
• MFCD00458256
• DB-018607

• MDL： MFCD00458256
• Inchi： 1S/C9H10N2O4S/c12-11(13)8-3-5-9(6-4-8)16(14,15)10-7-1-2-7/h3-7,10H,1-2H2
• InChI Key： SFXOKDPLGLHGIX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 242.03600
• Monoisotopic Mass: 242.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 100

Experimental Properties

• Density: 1.5
• Boiling Point: 418.3 ℃ at 760 mmHg
• Flash Point: 206.8℃
• Refractive Index: 1.629
• PSA: 100.37000
• LogP: 3.03040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides